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Compound of Interest

Compound Name: Nonylbenzene

Cat. No.: B091765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of nonylbenzene, a significant

alkylbenzene with various industrial applications. This document delves into its chemical

structure, physicochemical properties, synthesis and analysis methodologies, and toxicological

profile, with a particular focus on its potential biological implications relevant to the fields of

research and drug development.

Chemical Identity and Structure
Nonylbenzene is an aromatic hydrocarbon consisting of a benzene ring substituted with a

nonyl group. The linear isomer, 1-phenylnonane, is the most common form.

IUPAC Name: Nonylbenzene[1]

Synonyms: 1-Phenylnonane, n-Nonylbenzene[2][3][4][5][6][7][8][9][10][11]

CAS Number: 1081-77-2[3][4][6][7][8][9][10][12][13][14][15]

Molecular Formula: C₁₅H₂₄[2][3][4][5][6][8][9][10][12][13][14][15]

Molecular Weight: 204.35 g/mol [1][2][3][7][8][13][14]
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Chemical Structure:

SMILES: CCCCCCCCCC1=CC=CC=C1[1][5][13]

InChI: 1S/C15H24/c1-2-3-4-5-6-7-9-12-15-13-10-8-11-14-15/h8,10-11,13-14H,2-

7,9,12H2,1H3[1][3][4][5][6][7][8][9]

Physicochemical Properties
The following table summarizes the key physicochemical properties of nonylbenzene,

facilitating easy comparison and reference.

Property Value Source(s)

Appearance
Colorless to light yellow, clear

liquid
[5][12]

Melting Point -24 °C [2][13]

Boiling Point 282 °C [7][13][15][16][17]

Density 0.858 g/mL at 25 °C [7][16][17]

Refractive Index n20/D 1.483 [7][13][16][17]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[5]

Vapor Pressure 0.01 mmHg [2]

Flash Point >110 °C (>230 °F) [11][17]

LogP 7.11 [18]

Experimental Protocols
Synthesis of Nonylbenzene via Friedel-Crafts Alkylation
Nonylbenzene is commonly synthesized through the Friedel-Crafts alkylation of benzene with

nonene or a nonyl halide.[8] The following is a generalized laboratory-scale protocol.
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Materials:

Benzene (anhydrous)

1-Nonene or 1-Chlorononane

Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid catalyst

Anhydrous solvent (e.g., carbon disulfide or excess benzene)

Hydrochloric acid (aqueous solution)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle,

separatory funnel, distillation apparatus.

Methodology:

Set up a dry reaction apparatus consisting of a round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer. Protect the apparatus from

atmospheric moisture using a drying tube.

Charge the flask with anhydrous benzene and the Lewis acid catalyst (e.g., AlCl₃). The

amount of catalyst is typically catalytic but can be stoichiometric depending on the specific

reaction conditions.

Cool the mixture in an ice bath.

Slowly add the alkylating agent (1-nonene or 1-chlorononane) from the dropping funnel to

the stirred benzene-catalyst mixture. Control the rate of addition to maintain the reaction

temperature.

After the addition is complete, allow the reaction mixture to stir at room temperature or gently

heat under reflux for a specified period to ensure completion. The reaction progress can be
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monitored by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Upon completion, carefully quench the reaction by slowly adding the reaction mixture to a

mixture of crushed ice and concentrated hydrochloric acid. This will decompose the

aluminum chloride complex.

Transfer the mixture to a separatory funnel. Separate the organic layer from the aqueous

layer.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

finally with brine.

Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium

sulfate.

Filter off the drying agent.

Purify the crude nonylbenzene by fractional distillation under reduced pressure to obtain the

final product.

Benzene + 1-Nonene
+ AlCl3 Catalyst

Friedel-Crafts
Alkylation

Quenching
(Ice + HCl)

Liquid-Liquid
Extraction

Washing
(H2O, NaHCO3, Brine)
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Caption: Workflow for the synthesis of nonylbenzene.

Analysis of Nonylbenzene by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of nonylbenzene in

various matrices.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS).
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Capillary column suitable for separating aromatic hydrocarbons (e.g., DB-5ms).[7]

Methodology:

Sample Preparation: Dissolve the sample containing nonylbenzene in a suitable volatile

solvent (e.g., hexane or dichloromethane). If analyzing complex matrices, a sample clean-up

step using solid-phase extraction (SPE) may be necessary.[7]

GC Conditions:

Injector Temperature: 230 °C.[7]

Carrier Gas: Helium at a constant flow rate (e.g., 0.8 mL/min).[7]

Oven Temperature Program: An initial temperature of 80 °C, ramped at 10 °C/min to 180

°C, then ramped at 3 °C/min to 240 °C, followed by a hold.[7] This program should be

optimized based on the specific instrument and sample matrix.

Injection Mode: Splitless injection for trace analysis.[7]

MS Conditions:

Ion Source Temperature: 230 °C.[7]

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Full scan mode for identification of unknown components or Selected

Ion Monitoring (SIM) mode for targeted quantification of nonylbenzene for higher

sensitivity.[7]

Data Analysis: Identify nonylbenzene by comparing its retention time and mass spectrum

with that of a certified reference standard. The mass spectrum of nonylbenzene is

characterized by a molecular ion peak (m/z 204) and characteristic fragment ions.

Quantification is achieved by creating a calibration curve using standards of known

concentrations.

Toxicological and Biological Considerations
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While nonylbenzene itself has not been as extensively studied as some of its derivatives, its

structural similarity to known endocrine-disrupting chemicals (EDCs) like nonylphenol warrants

careful consideration of its potential biological effects.

Endocrine Disruption Potential
Nonylphenol, a metabolite of nonylbenzene ethoxylates, is a well-documented endocrine

disruptor that can mimic the effects of estrogen.[1][16][19] Given that nonylbenzene can be a

precursor to nonylphenols, there is a plausible concern that it may also contribute to endocrine-

disrupting activities, either directly or through metabolic transformation. EDCs can interfere with

the synthesis, secretion, transport, binding, action, or elimination of natural hormones in the

body that are responsible for the maintenance of homeostasis, reproduction, development,

and/or behavior.

Potential Interaction with Signaling Pathways
The parent compound, benzene, is known to exert toxicity and has been shown to modulate

various signaling pathways, including those involved in cellular response to oxidative stress

such as NF-κB, p38-MAPK, and STAT3.[20][21] Chronic exposure to benzene has been linked

to hematotoxicity and leukemia.[22][23][24] While direct evidence for nonylbenzene is lacking,

its benzene moiety suggests that it could potentially interact with similar pathways, particularly

following metabolic activation. The long alkyl chain of nonylbenzene significantly increases its

lipophilicity compared to benzene, which could alter its pharmacokinetic and pharmacodynamic

properties, including its distribution and interaction with cellular membranes and receptors.

The related compound, nonylphenol, has been shown to preferentially inhibit cyclooxygenase-1

(COX-1) activity, suggesting a potential mechanism of action that could interfere with

prostaglandin synthesis and associated signaling pathways.[12]

Nonylbenzene
(Potential EDC)

Metabolic
Activation

Hormone Receptor
(e.g., Estrogen Receptor)

Directly Binds?

Binds to

Altered Gene
Expression

Activates/Inhibits Adverse
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Caption: Potential endocrine disruption mechanism of nonylbenzene.

Relevance for Drug Development
For professionals in drug development, understanding the toxicological profile of excipients and

chemical intermediates is crucial. Given its potential as an endocrine disruptor and its structural

relation to a known carcinogen, the use of nonylbenzene in any pharmaceutical formulation

would require rigorous safety and toxicological evaluation. Furthermore, its high lipophilicity

could lead to bioaccumulation. Researchers should be aware of these potential hazards when

using nonylbenzene as a solvent or a starting material in the synthesis of novel compounds.[8]

Applications
Nonylbenzene serves as an intermediate in the synthesis of other chemical compounds.[8] It

is a precursor in the manufacturing of alkylbenzene sulfonate detergents and plasticizers.[8] Its

physical properties also make it useful as a solvent in certain industrial settings.[8]

Conclusion
Nonylbenzene is a commercially important alkylbenzene with well-defined chemical and

physical properties. Standard organic synthesis and analytical methods are readily available for

its preparation and characterization. However, for the research and drug development

community, the primary concern lies in its potential toxicological effects, particularly as an

endocrine disruptor. While direct evidence for the specific molecular mechanisms of

nonylbenzene is still emerging, its structural relationship to nonylphenol and benzene

suggests that it should be handled with appropriate caution and its potential for biological

activity should not be overlooked in safety assessments. Further research is warranted to fully

elucidate the signaling pathways that may be affected by nonylbenzene and its metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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